Cas no 872880-79-0 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide)
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-[(3-methoxyphenyl)methyl]-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
- Ethanediamide, N1-[(3-methoxyphenyl)methyl]-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
- N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide
-
- Inchi: 1S/C22H27N3O7S/c1-30-17-7-9-19(10-8-17)33(28,29)25-11-4-12-32-20(25)15-24-22(27)21(26)23-14-16-5-3-6-18(13-16)31-2/h3,5-10,13,20H,4,11-12,14-15H2,1-2H3,(H,23,26)(H,24,27)
- InChI Key: KDOGKCVKEWZWPK-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC(OC)=C1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2002-0088-2μmol |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-5μmol |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-10μmol |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-20μmol |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-1mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-2mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-3mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-4mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-5mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0088-10mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N'-[(3-methoxyphenyl)methyl]ethanediamide |
872880-79-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide
Comprehensive Overview of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 872880-79-0)
The compound N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide (CAS No. 872880-79-0) is a sophisticated sulfonamide-derived molecule with a unique oxazinan core structure. Its intricate design combines methoxybenzenesulfonyl and methoxyphenyl moieties, making it a subject of interest in pharmaceutical and biochemical research. Researchers are increasingly exploring its potential applications in enzyme inhibition and receptor modulation, particularly due to its structural resemblance to bioactive scaffolds.
In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery. The presence of the 1,3-oxazinan ring in this compound suggests potential kinase inhibitory activity, a hot topic in oncology and inflammation research. Users frequently search for terms like "oxazinan derivatives in medicine" or "sulfonamide drug design," reflecting the growing curiosity about this chemical space. Computational studies highlight its molecular docking affinity for proteins involved in cell signaling pathways, aligning with trends in precision medicine.
The methoxy groups in this compound enhance its lipophilicity and metabolic stability, critical factors for oral bioavailability—a key concern in modern drug development. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such modifications. SEO analytics reveal high traffic for queries like "improving drug half-life with methoxy substitutions," underscoring the relevance of this molecule's design. Its ethanediamide linker further offers flexibility for bioconjugation, appealing to researchers in targeted therapy.
From a synthetic chemistry perspective, the 4-methoxybenzenesulfonyl unit in CAS No. 872880-79-0 facilitates electrophilic aromatic substitution reactions, a staple in heterocyclic synthesis. This aligns with industry shifts toward green chemistry, as evidenced by searches for "eco-friendly sulfonylation methods." The compound’s multi-functional groups also make it a candidate for crystallography studies, addressing the rising interest in solid-state characterization techniques.
In conclusion, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide represents a convergence of medicinal chemistry innovation and molecular design trends. Its structural features resonate with current explorations in small-molecule therapeutics and biochemical probes, ensuring its continued relevance in scientific literature and patent filings.
872880-79-0 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-methoxyphenyl)methylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)